Cas no 68595-46-0 (4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester)

• Product Name: 4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester
• CAS No: 68595-46-0
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 1075609
• Update Time: 2025-06-13

4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester
• methyl 4-hydroxy-3-(3-methoxybenzoyl)benzoate

• Inchi： 1S/C16H14O5/c1-20-12-5-3-4-10(8-12)15(18)13-9-11(16(19)21-2)6-7-14(13)17/h3-9,17H,1-2H3
• InChI Key： WVHCMUKWRQHCPT-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=O)OC)C=C1C(C1C=CC=C(C=1)OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester

4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester (CAS No. 68595-46-0): A Comprehensive Overview

4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester (CAS No. 68595-46-0) is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound, also known as Methyl 4-hydroxy-3-(3-methoxybenzoyl)benzoate, has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular formula of 4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester is C₁₇H₁₆O₅, and its molecular weight is approximately 304.30 g/mol. The compound is characterized by the presence of a hydroxyl group, a methoxy group, and an ester functional group, which contribute to its reactivity and solubility properties. These functional groups make it an attractive candidate for various chemical transformations and biological studies.

In terms of physical properties, 4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester is a white to off-white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound's melting point is around 120-122°C, which can be useful for purification and characterization purposes.

The synthesis of 4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester can be achieved through several routes, each with its own advantages and limitations. One common method involves the esterification of 4-hydroxy-3-(3-methoxybenzoyl)benzoic acid with methanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds under reflux conditions to ensure complete conversion of the acid to the ester. Another approach involves the condensation of 4-hydroxybenzoic acid methyl ester with 3-methoxybenzoyl chloride in the presence of a base like triethylamine or pyridine.

Recent research has highlighted the potential biological activities of 4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester. Studies have shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages.

Furthermore, 4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester has been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound induced apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its biological activities, 4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester has been explored for its applications in materials science. Its unique combination of functional groups makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound as a monomer in the preparation of polymeric materials with enhanced thermal stability and mechanical strength.

The environmental impact of 4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester is another area of ongoing research. Studies have shown that this compound is biodegradable under certain conditions, which is an important consideration for its use in industrial processes and consumer products. However, further investigations are needed to fully understand its environmental fate and potential ecological effects.

In conclusion, 4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester (CAS No. 68595-46-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique structural features and biological activities make it an attractive target for further research and development. As new studies continue to uncover its potential benefits and applications, 4-Hydroxy-3-(3-methoxybenzoyl)benzoic Acid Methyl Ester is poised to play an increasingly important role in various scientific fields.